Potassium hexachloroiridate(IV)
Overview
Description
Potassium hexachloroiridate(IV) is a black powder with a chemical formula of K2IrCl6 and a molecular weight of 483.12 . It is used to prepare platinum nanoparticles (PNPs) by reduction with trisodium citrate and sodium dodecyl sulfate as a stabilizer reagent .
Molecular Structure Analysis
The molecular structure of Potassium hexachloroiridate(IV) is represented by the chemical formula K2IrCl6 . This indicates that each molecule consists of two potassium atoms (K), one iridium atom (Ir), and six chlorine atoms (Cl).Chemical Reactions Analysis
Potassium hexachloroiridate(IV) is used in the preparation of platinum nanoparticles (PNPs). The reduction process involves trisodium citrate and sodium dodecyl sulfate as a stabilizer reagent .Physical And Chemical Properties Analysis
Potassium hexachloroiridate(IV) is a black powder with a density of 3.546 g/cm3. It has a melting point of over 385 °C and is insoluble in water .Scientific Research Applications
Synthesis of Organic Compounds
Potassium hexachloroiridate(IV) is valuable for synthesizing organic compounds . It can be used as a reagent in the synthesis of various organic compounds, contributing to the diversity and complexity of organic chemistry.
Oxidation Catalyst
Potassium hexachloroiridate(IV) serves as an effective catalyst for the oxidation of organic substrates . It can speed up oxidation reactions, making it a valuable tool in various chemical processes that require the oxidation of organic materials.
Preparation of Metal Complexes
This compound is used in the preparation of metal complexes . These complexes have a wide range of applications in areas such as catalysis, materials science, and medicinal chemistry.
Oxidizing Agent
As an oxidizing agent, potassium hexachloroiridate(IV) readily engages in reactions that prompt the breakdown of other materials . This makes it useful in a variety of chemical reactions where an oxidizing agent is required.
Preparation of Platinum Nanoparticles
Potassium hexachloroiridate(IV) is used to prepare platinum nanoparticles (PNPs) by reduction with trisodium citrate and sodium dodecyl sulfate as stabilizer reagent . Platinum nanoparticles have numerous applications in fields such as medicine, electronics, and catalysis.
Chemical Research
Due to its unique properties, potassium hexachloroiridate(IV) is often used in chemical research . Researchers use it to explore new reactions, synthesize novel compounds, and develop new materials.
Safety and Hazards
Potassium hexachloroiridate(IV) is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
dipotassium;hexachloroiridium(2-) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/6ClH.Ir.2K/h6*1H;;;/q;;;;;;+4;2*+1/p-6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WEKZJZDULNNSCD-UHFFFAOYSA-H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Cl[Ir-2](Cl)(Cl)(Cl)(Cl)Cl.[K+].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl6IrK2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium hexachloroiridate(IV) | |
CAS RN |
16920-56-2 |
Source
|
| Record name | Iridate(2-), hexachloro-, potassium (1:2), (OC-6-11)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Dipotassium hexachloroiridate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.236 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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